Cas no 1504000-71-8 (3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid)

• Product Name: 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid
• CAS No: 1504000-71-8
• MF: C₁₁H₆Cl₂N₂O₂
• MW: 269.083540439606
• CID: 5578231
• Update Time: 2025-06-14

3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3-chloro-6-(4-chlorophenyl)-
• 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C11H6Cl2N2O2/c12-7-3-1-6(2-4-7)9-5-8(11(16)17)10(13)15-14-9/h1-5H,(H,16,17)
• InChI Key： QJEGJESIFPSFFG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=CC=C(Cl)C=C2)C=C1C(O)=O

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 524.3±50.0 °C(Predicted)
• pka: 0.82±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid

Comprehensive Overview of 3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid (CAS No. 1504000-71-8)

3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid (CAS No. 1504000-71-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both chloro substituents and a carboxylic acid functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridazine derivatives has surged due to their potential applications in drug discovery and crop protection. Researchers are particularly interested in the structure-activity relationship (SAR) of compounds like 3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid, as it offers insights into designing novel therapeutics. The compound's CAS No. 1504000-71-8 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

One of the trending topics in the scientific community is the development of sustainable synthetic methods. 3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid can be synthesized using eco-friendly catalysts, aligning with the global push for green chemistry. This approach not only reduces environmental impact but also improves yield and purity, addressing common challenges in heterocyclic compound synthesis.

The compound's molecular weight and solubility properties make it suitable for various formulation studies. For instance, its carboxylic acid group allows for easy derivatization, enabling the creation of esters or amides with enhanced bioavailability. Such modifications are critical in pharmaceutical development, where optimizing drug-like properties is paramount.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that pyridazine-based compounds may exhibit antiproliferative effects, sparking investigations into their mechanisms of action. While 3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid itself is not a drug, its scaffold serves as a foundation for designing targeted therapies.

From an agrochemical perspective, this compound's chlorinated aromatic structure contributes to its stability and bioactivity. It is being explored as a precursor for herbicides and pesticides, particularly in formulations aimed at resistant pest strains. The 4-chlorophenyl moiety is a key feature that enhances binding affinity to biological targets.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid. These methods ensure high purity and confirm structural integrity, which are essential for reproducible research outcomes. The compound's spectral data is often referenced in peer-reviewed journals, underscoring its importance.

In summary, 3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylic acid (CAS No. 1504000-71-8) is a versatile building block with broad applications in medicinal chemistry and agrochemical innovation. Its unique chemical properties and adaptability to green synthesis methods position it as a compound of enduring interest. As research progresses, its role in addressing global challenges like disease treatment and food security will likely expand.